5-Carboxy-2,3-difluorophenylboronic acid

• CAS: 2377605-76-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Carboxy-2,3-difluorophenylboronic acid: A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Fluorinated Boronic Acids in Medicinal Chemistry

The strategic incorporation of fluorine atoms and boronic acid functionalities into molecular scaffolds has become a cornerstone of modern drug design. Fluorine's unique electronic properties can significantly enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Simultaneously, the boronic acid group serves as a versatile synthetic handle, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, enabling the construction of complex molecular architectures.[1][2][3] Within this promising class of reagents, 5-Carboxy-2,3-difluorophenylboronic acid has emerged as a particularly valuable building block for the synthesis of novel therapeutics. Its trifunctional nature, featuring a carboxylic acid, a difluorinated phenyl ring, and a boronic acid, offers medicinal chemists a powerful tool for creating diverse and potent biologically active molecules.[4][5]

This technical guide provides a comprehensive overview of 5-Carboxy-2,3-difluorophenylboronic acid, detailing its physicochemical properties, synthesis, and applications, with a focus on its utility in drug discovery and development.

Physicochemical Properties of 5-Carboxy-2,3-difluorophenylboronic acid

A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in synthesis and drug design. The key properties of 5-Carboxy-2,3-difluorophenylboronic acid are summarized in the table below.

Property	Value	Source
Chemical Name	5-Carboxy-2,3-difluorophenylboronic acid	N/A
CAS Number	2377605-76-8	[6][7]
Molecular Formula	C₇H₅BF₂O₄	N/A
Molecular Weight	201.92 g/mol	N/A
Appearance	White to off-white solid

Note: The molecular weight is calculated based on the atomic weights of the constituent elements.

The presence of the two fluorine atoms significantly influences the electronic nature of the aromatic ring, enhancing the Lewis acidity of the boronic acid group. This increased acidity can impact its reactivity in cross-coupling reactions.[8] The carboxylic acid moiety provides a handle for further derivatization or for direct interaction with biological targets.

Synthesis and Purification

The synthesis of substituted phenylboronic acids typically involves the reaction of an organometallic reagent, such as a Grignard or organolithium species, with a trialkyl borate.[5] For 5-Carboxy-2,3-difluorophenylboronic acid, a common synthetic route would likely start from a corresponding halogenated benzoic acid derivative. A plausible, though not explicitly detailed in the provided search results, synthetic pathway is outlined below.

Caption: Plausible synthetic route to 5-Carboxy-2,3-difluorophenylboronic acid.

Step-by-Step Methodology:

• Oxidation: The synthesis would likely commence with the oxidation of a commercially available starting material like 1-bromo-3,4-difluoro-5-methylbenzene to the corresponding benzoic acid.

• Halogenation: Subsequent bromination of the benzoic acid derivative would install a bromine atom at the desired position to serve as a handle for lithiation.

• Borylation: The crucial step involves a lithium-halogen exchange at low temperature using a strong base like n-butyllithium, followed by quenching the resulting aryllithium species with a borate ester (e.g., triisopropyl borate).

• Hydrolysis: Finally, acidic workup hydrolyzes the boronate ester to yield the desired 5-Carboxy-2,3-difluorophenylboronic acid.

Purification is typically achieved through recrystallization or column chromatography. The purity of the final product is critical for its successful application in subsequent reactions.

Applications in Drug Discovery: The Power of Suzuki-Miyaura Coupling

The primary application of 5-Carboxy-2,3-difluorophenylboronic acid in drug discovery lies in its use as a versatile building block in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][2][9] This reaction enables the formation of a carbon-carbon bond between the boronic acid and a variety of organic halides or triflates, providing a powerful method for constructing biaryl and heteroaryl structures that are prevalent in many drug molecules.

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

The difluorinated and carboxylated phenyl ring of this building block can be strategically incorporated into a target molecule to modulate its pharmacokinetic and pharmacodynamic properties. The fluorine atoms can block sites of metabolism and the carboxylic acid can act as a key binding motif or a point for further chemical modification.

Experimental Protocol: A General Procedure for Suzuki-Miyaura Coupling

The following is a representative, non-optimized protocol for a Suzuki-Miyaura coupling reaction using 5-Carboxy-2,3-difluorophenylboronic acid. Researchers should optimize the conditions for their specific substrates.

• Reaction Setup: To a flame-dried Schlenk flask, add 5-Carboxy-2,3-difluorophenylboronic acid (1.2 equivalents), the aryl or heteroaryl halide (1.0 equivalent), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base, for instance, potassium carbonate (2.0 equivalents).

• Solvent Addition: The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). A degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v), is then added via syringe.

• Reaction: The reaction mixture is heated to a temperature typically between 80-100 °C and stirred for a period of 2 to 24 hours, with reaction progress monitored by an appropriate technique like TLC or LC-MS.

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by a suitable method, such as flash column chromatography on silica gel, to afford the desired biaryl product.

Reactivity, Stability, and Handling

Reactivity: The boronic acid moiety is the primary site of reactivity, readily undergoing transmetalation in the presence of a palladium catalyst. The electron-withdrawing nature of the difluorophenyl ring can influence the rate of this step. The carboxylic acid group may require protection in certain synthetic schemes, although it is often tolerated in Suzuki-Miyaura couplings.

Stability: Phenylboronic acids can be susceptible to protodeboronation, especially under acidic or harsh conditions.[8] The presence of ortho-fluorine atoms can in some cases increase the rate of decomposition.[8] It is recommended to store 5-Carboxy-2,3-difluorophenylboronic acid in a cool, dry place under an inert atmosphere to minimize degradation. Some boronic acids are also known to form cyclic anhydrides (boroxines) upon dehydration, which may be present in varying amounts in the solid material.

Safety and Handling:

Conclusion

5-Carboxy-2,3-difluorophenylboronic acid is a highly valuable and versatile building block for medicinal chemists and drug discovery scientists. Its unique combination of a difluorinated aromatic ring, a carboxylic acid, and a boronic acid functionality provides a powerful platform for the synthesis of novel and complex molecules with potential therapeutic applications. A thorough understanding of its properties, synthesis, and reactivity, particularly in the context of the Suzuki-Miyaura cross-coupling reaction, is essential for leveraging its full potential in the development of next-generation pharmaceuticals.

References

• ResearchGate. Application in medicinal chemistry and comparison studies. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. PubMed Central. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• MDPI. (2025, November 26). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. PubMed Central. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed Central. Retrieved from [Link]

• ChemWhat. (n.d.). 2,3-Difluorophenylboronic acid CAS#: 121219-16-7. Retrieved from [Link]

• ResearchGate. (n.d.). 2,4-Difluorophenylboronic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, February 13). Boron Chemistry for Medical Applications. PubMed. Retrieved from [Link]

• Wiley Online Library. (2024, April 23). Stability of carboxy-hemoglobin during storage at different temperatures. Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. tcichemicals.com [tcichemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Carboxy-2,3-difluorophenylboronic acid | 2377605-76-8 [chemicalbook.com]
• 7. 2377605-76-8 5-Carboxy-2,3-difluorophenylboronic acid [king-pharm.com]
• 8. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Amide bond formation with 5-Carboxy-2,3-difluorophenylboronic acid

An Application Guide to Amide Bond Formation with 5-Carboxy-2,3-difluorophenylboronic acid

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for the successful formation of amide bonds utilizing 5-Carboxy-2,3-difluorophenylboronic acid as a key building block. Boronic acids and their derivatives are pivotal in modern medicinal chemistry, serving as versatile intermediates and pharmacophores.[1][2] The unique electronic properties conferred by the difluoro-substituents on the phenyl ring significantly influence the reactivity and characteristics of the parent molecule, making a thorough understanding of its application in synthesis essential. This document elucidates the principles of amide coupling, provides two robust, field-proven protocols using common activating agents, and discusses critical parameters for reaction optimization and product purification.

Introduction: The Strategic Importance of 5-Carboxy-2,3-difluorophenylboronic acid

5-Carboxy-2,3-difluorophenylboronic acid is a bifunctional molecule of significant interest in synthetic and medicinal chemistry. Its structure incorporates three key features:

• A Carboxylic Acid Group: This serves as the primary handle for synthetic elaboration, most commonly through the formation of an amide bond, a linkage central to the structure of countless pharmaceuticals.[3][4]

• A Boronic Acid Moiety: This functional group is a versatile precursor for Suzuki-Miyaura cross-coupling reactions, allowing for the facile introduction of diverse aryl or heteroaryl substituents.[5][6] Furthermore, the boronic acid group itself is a recognized pharmacophore, capable of forming reversible covalent bonds with diols present in biological targets like enzymes or cell surface sugars.[1][2]

• Electron-Withdrawing Difluoro Substituents: The presence of two fluorine atoms ortho and meta to the boronic acid significantly impacts the molecule's electronic properties. These substituents increase the Lewis acidity of the boron atom, a property that can be crucial for molecular recognition and catalytic activity.[5][7]

The convergence of these functionalities in a single, stable scaffold makes 5-Carboxy-2,3-difluorophenylboronic acid a valuable building block for creating complex molecular architectures and exploring novel chemical space in drug discovery programs.

Core Principles of Carboxylic Acid Activation for Amidation

The direct condensation of a carboxylic acid and an amine to form an amide bond is a kinetically slow and thermodynamically challenging process, requiring high temperatures that are incompatible with complex molecules. Therefore, the reaction necessitates the activation of the carboxylic acid by converting the hydroxyl group into a better leaving group. This is achieved using "coupling reagents."[3] The general workflow involves two main stages: activation and nucleophilic attack.

Sources

• 1. Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylboronic acid in targeted cancer therapy and diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hepatochem.com [hepatochem.com]
• 4. growingscience.com [growingscience.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Storage conditions to prevent anhydride formation in boronic acids

Welcome to the Technical Support Center for Boronic Acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the proper storage and handling of boronic acids to prevent the formation of their corresponding anhydrides (boroxines). Understanding and controlling this equilibrium is critical for ensuring the quality, reactivity, and stoichiometry of your boronic acid reagents.

Frequently Asked Questions (FAQs)

Q1: What is a boronic anhydride, and why does it form?

A1: Boronic anhydrides, also known as boroxines, are six-membered rings with alternating boron and oxygen atoms. They are formed through the reversible dehydration of three boronic acid molecules.[1][2] This process is an equilibrium reaction, meaning it can proceed in both the forward (anhydride formation) and reverse (hydrolysis) directions.[3][4] The formation of boroxines is often driven by the removal of water, which can occur during storage, particularly if the boronic acid is exposed to ambient conditions.[5]

Q2: How can I tell if my boronic acid has formed an anhydride?

A2: The presence of boroxine can be challenging to determine by visual inspection alone. Often, a sample of boronic acid will exist as a mixture of the free acid and the boroxine. Spectroscopic methods are the most reliable way to identify anhydride formation. Techniques like Infrared (IR) spectroscopy can be used to distinguish between boronic acids and their boroxine anhydrides by looking for characteristic vibrational bands.[6][7] Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for characterizing the equilibrium between boronic acids and boroxines in solution.[2][4]

Q3: Is the formation of boroxine reversible?

A3: Yes, the formation of boroxines is a reversible process.[2][3][8] The equilibrium can be shifted back towards the boronic acid by the addition of water.[2][9] This process is known as hydrolysis.

Q4: Does the structure of the boronic acid affect its tendency to form an anhydride?

A4: Yes, the electronic and steric properties of the substituent on the boronic acid can influence the position of the equilibrium. For example, arylboronic acids with electron-donating groups in the para-position tend to favor the formation of the boroxine.[2][3] Steric hindrance around the boron atom can also play a role.[10]

Troubleshooting Guide: Anhydride Formation

This section addresses common issues encountered during the storage and use of boronic acids.

Issue 1: Inconsistent reaction yields or stoichiometry in Suzuki-Miyaura coupling.

• Possible Cause: Your boronic acid may have partially or fully converted to its boroxine anhydride. Since three molecules of boronic acid are required to form one molecule of boroxine, using the boroxine without accounting for the change in molecular weight will lead to incorrect stoichiometry in your reaction.

• Troubleshooting Steps:

  • Characterize the Reagent: Before use, analyze a small sample of your boronic acid by a suitable method (e.g., NMR) to determine the ratio of boronic acid to boroxine.

  • Adjust Stoichiometry: If boroxine is present, adjust the mass of the reagent used in your reaction to ensure the correct molar equivalents of the active boron species are present.

  • Hydrolyze the Anhydride: For a more straightforward approach, consider hydrolyzing the boroxine back to the boronic acid before use. See the protocol below.

Issue 2: The physical appearance of the boronic acid has changed over time (e.g., clumping, change in texture).

• Possible Cause: This could be an indication of dehydration and anhydride formation, especially if the material has been stored improperly. Phenylboronic acid, for instance, is known to gradually dehydrate to its anhydride at room temperature.[5]

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure that your boronic acids are stored in a tightly sealed container, in a cool, dry place, and preferably under an inert atmosphere (e.g., nitrogen or argon).

  • Characterize a Sample: Use an analytical technique like IR or NMR to confirm the presence of the boroxine.

  • Revert to Boronic Acid: If anhydride has formed, you can regenerate the boronic acid through hydrolysis.

The Boronic Acid-Boroxine Equilibrium

The dehydration of boronic acids to their corresponding boroxines is a fundamental equilibrium that researchers must manage. The following diagram illustrates this reversible process.

Caption: Reversible equilibrium between boronic acid and its boroxine anhydride.

Recommended Storage Conditions for Boronic Acids

To minimize anhydride formation and maintain the integrity of your boronic acids, adhere to the following storage recommendations.

Parameter	Recommendation	Rationale
Temperature	Store at low temperatures (e.g., 2-8 °C). For long-term storage, consider temperatures at or below -20 °C.	Lower temperatures slow down the rate of dehydration.
Atmosphere	Store under an inert atmosphere such as nitrogen or argon.	This prevents exposure to atmospheric moisture, which can participate in the equilibrium and potentially lead to degradation over time.
Container	Use a tightly sealed container made of an inert material (e.g., amber glass).	Prevents moisture ingress and protects from light, which can degrade some boronic acids.
Desiccant	Consider storing the container within a desiccator or with a desiccant.	This provides an additional layer of protection against moisture.

Experimental Protocols

Protocol 1: Hydrolysis of Boronic Anhydride (Boroxine) to Boronic Acid

This protocol describes a general procedure for converting a boronic anhydride back to its corresponding boronic acid.

Materials:

• Boronic anhydride sample

• Distilled or deionized water

• An appropriate organic solvent in which the boronic acid is soluble and the anhydride has some solubility (e.g., diethyl ether, ethyl acetate, or a mixture like THF/water).

• Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

• Rotary evaporator

• Filtration apparatus

Procedure:

• Dissolution: Dissolve the boronic anhydride sample in a suitable organic solvent.

• Addition of Water: Add a sufficient amount of water to the solution to drive the equilibrium towards the boronic acid. The amount of water required will depend on the specific boronic acid and the extent of anhydride formation. A common approach is to use a biphasic mixture and stir vigorously.

• Stirring: Stir the mixture at room temperature for a period sufficient to ensure complete hydrolysis. This can range from 30 minutes to several hours. The progress of the reaction can be monitored by TLC or other analytical methods.

• Workup:

  • Separate the organic layer.

  • Wash the organic layer with brine to remove excess water.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Isolation:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid boronic acid under vacuum to remove any residual solvent.

• Characterization: Confirm the identity and purity of the regenerated boronic acid using an appropriate analytical technique (e.g., NMR, IR, or melting point).

Protocol 2: Characterization of Boronic Anhydride Formation by Infrared (IR) Spectroscopy

This protocol outlines the use of IR spectroscopy to identify the presence of boroxine in a boronic acid sample.

Procedure:

• Sample Preparation: Prepare a sample of the boronic acid for IR analysis (e.g., as a KBr pellet or a thin film).

• Acquire Spectrum: Obtain the IR spectrum of the sample.

• Data Analysis: Analyze the spectrum for the characteristic peaks of both the boronic acid and the boroxine.

  • Boronic Acid: Look for characteristic B-O stretching and O-H stretching and bending vibrations.

  • Boroxine: The formation of the boroxine ring results in the appearance of new, characteristic vibrational bands. The disappearance or significant reduction of the boronic acid O-H bands is also a key indicator.[6][7]

Alternative Strategy: Use of Boronic Esters

For applications where the presence of the boronic acid-boroxine equilibrium is problematic, consider using boronic esters, such as pinacol esters.[11] Boronic esters are generally more stable to dehydration and can be easier to handle and purify.[12][13] They are often stable enough for column chromatography.[11] However, it's important to note that some boronic esters can be more challenging to hydrolyze back to the free boronic acid.[11]

References

• Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. National Center for Biotechnology Information. [Link]

• Boroxine formation reaction mechanism as calculated by DFT. ResearchGate. [Link]

• Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. ResearchGate. [Link]

• Protecting Groups for Boronic Acids. Chem-Station. [Link]

• boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organ. LOCKSS. [Link]

• benzeneboronic anhydride. Organic Syntheses. [Link]

• The Boroxine–Boronic Acid Equilibrium. University of Edinburgh Research Explorer. [Link]

• Assessing the stability and reactivity of a new generation of boronic esters. FASEB. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PNAS. [Link]

• Boronic acid synthesis by hydrolysis. Organic Chemistry Portal. [Link]

• Vibrational Properties of Boroxine Anhydride and Boronate Ester Materials: Model Systems for the Diagnostic Characterization of Covalent Organic Frameworks. ACS Publications. [Link]

• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Royal Society of Chemistry. [Link]

• Hydrostability of Boroxines. ResearchGate. [Link]

• 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Wiley-VCH. [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters. [Link]

• Process for the preparation of boronic acid intermediates.

• Analysis of Boronic Acids Without Chemical Derivatisation. ResearchGate. [Link]

• Vibrational Properties of Boroxine Anhydride and Boronate Ester Materials: Model Systems for the Diagnostic Characterization of Covalent Organic Frameworks. ResearchGate. [Link]

• 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives. Overview of Their Reactions and Applications. Wiley-VCH. [Link]

• Preparation of MIDA Anhydride and Reaction with Boronic Acids. Organic Syntheses. [Link]

• How to avoid side reactions when making boronic esters (Homocoupling, Hydrogen specie)? Chemistry Stack Exchange. [Link]

Sources

• 1. Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. application.wiley-vch.de [application.wiley-vch.de]
• 11. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A-Z Guide to Base Selection for Coupling 5-Carboxy-2,3-difluorophenylboronic acid

Welcome to the technical support center for advanced cross-coupling applications. This guide provides an in-depth analysis and practical troubleshooting advice for selecting the optimal base when using 5-Carboxy-2,3-difluorophenylboronic acid in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. Our goal is to equip you, the researcher, with the foundational knowledge and actionable protocols to overcome common challenges and ensure robust, reproducible results.

Part 1: The Core Challenge: Understanding the Substrate

5-Carboxy-2,3-difluorophenylboronic acid is a valuable building block, but its structure presents a unique set of challenges that directly influence base selection.

• Dual Acidity: The molecule possesses two distinct acidic protons: one on the carboxylic acid (predicted pKa ≈ 3.8) and the hydroxyl groups on the boronic acid moiety.[1] The carboxylic acid is significantly more acidic and will be preferentially deprotonated by any added base. This necessitates the use of at least two equivalents of base: one to form the carboxylate salt and at least one to participate in the catalytic cycle.

• Electron-Deficient Ring: The two fluorine atoms are strongly electron-withdrawing, which activates the aryl ring for coupling but also significantly increases its susceptibility to a critical side reaction: protodeboronation .[2] This is the undesired cleavage of the C-B bond, replacing it with a C-H bond, which consumes the starting material and reduces yield.

The choice of base is therefore a delicate balance: it must be strong enough to facilitate the catalytic cycle efficiently but not so harsh that it promotes catalyst degradation or excessive protodeboronation.

Part 2: FAQ - Strategic Base Selection

This section addresses the most common questions regarding base selection for this specific substrate.

Q1: What is the primary role of the base in the Suzuki-Miyaura catalytic cycle?

The base plays a crucial, multifaceted role.[3] In the widely accepted mechanism, the base reacts with the boronic acid to form a more nucleophilic boronate species (e.g., [ArB(OH)₃]⁻).[4][5] This "activated" boronate is essential for the transmetalation step, where the aryl group is transferred from boron to the palladium center.[6][7] An improper or insufficient base will stall the reaction at this stage.

Diagram 1: The Dual Role of the Base

Caption: Dual function of the base: neutralizing the acidic COOH and activating the boronic acid.

Q2: Which bases are generally recommended for this substrate?

For substrates prone to protodeboronation, a careful selection of inorganic bases is paramount. The most commonly successful bases are potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃).

Base	Formula	Relative Strength	Key Characteristics
Potassium Phosphate	K₃PO₄	Strong	Often the optimal choice. Its high basicity is effective for activating the boronic acid, and it is less nucleophilic than hydroxides, reducing the risk of side reactions.[8][9]
Cesium Carbonate	Cs₂CO₃	Strong	High solubility in many organic solvents can lead to more homogeneous reaction conditions and improved rates.[10] However, its high cost is a consideration.
Potassium Carbonate	K₂CO₃	Moderate	A common, cost-effective choice.[8] Its lower basicity may require higher temperatures or longer reaction times. Its limited solubility can lead to reproducibility issues.

Q3: Can I use strong hydroxide bases like NaOH or KOH?

It is strongly discouraged to use hydroxide bases with this substrate. While potent, they significantly increase the rate of protodeboronation, especially at elevated temperatures.[11] The highly basic and aqueous conditions generated by hydroxides provide a favorable environment for the cleavage of the C-B bond, leading to the formation of 2,3-difluorobenzoic acid as a major byproduct.[2]

Q4: Are organic bases like triethylamine (TEA) or DIPEA suitable?

Generally, no. Amine bases are typically not strong enough to efficiently generate the boronate complex required for transmetalation in the Suzuki-Miyaura cycle.[3] While they can deprotonate the carboxylic acid, they often fail to promote the key transmetalation step, resulting in low or no product formation.

Part 3: Troubleshooting Guide

Even with careful planning, challenges can arise. This guide provides a systematic approach to troubleshooting common issues.

Diagram 2: Troubleshooting Flowchart

Caption: A decision tree for troubleshooting common Suzuki coupling issues with this substrate.

Problem 1: Low to no product yield, starting material remains.

• Symptom: TLC or LC-MS analysis shows unreacted 5-Carboxy-2,3-difluorophenylboronic acid and the coupling partner.

• Possible Cause 1: Insufficient Base. You may not have used enough base to both neutralize the carboxylic acid and drive the catalytic cycle.

  • Solution: Ensure at least 2.5-3.0 equivalents of your chosen base are used.

• Possible Cause 2: Base is too weak. The base may not be strong enough to form the active boronate species.

  • Solution: If using a moderate base like K₂CO₃, switch to a stronger, more reliable base like K₃PO₄.[8]

Problem 2: Significant formation of 2,3-difluorobenzoic acid byproduct.

• Symptom: A major byproduct is observed with a mass corresponding to the protodeboronated starting material.

• Possible Cause 1: Base is too strong or nucleophilic. This is common when using hydroxide bases.

  • Solution: Immediately switch from any hydroxide base to K₃PO₄ or Cs₂CO₃. These provide sufficient basicity with lower nucleophilicity.[12]

• Possible Cause 2: Presence of excess water. Water is the proton source for protodeboronation.[2] While many Suzuki reactions tolerate some water, this substrate is particularly sensitive.

  • Solution: Use anhydrous solvents and ensure all glassware is rigorously dried. Running the reaction under a dry, inert atmosphere (Nitrogen or Argon) is critical.[13][14] Using boronic esters instead of the acid can also mitigate this issue under strictly anhydrous conditions.[15]

Problem 3: Poor reproducibility between reaction runs.

• Symptom: Yields vary significantly even when using the same protocol.

• Possible Cause: Heterogeneous reaction mixture. If using a base with low solubility like K₂CO₃, variations in particle size or stirring efficiency can dramatically affect the reaction rate.

  • Solution: Switch to a more soluble base like Cs₂CO₃ or K₃PO₄ to achieve a more homogeneous reaction mixture.[16] If you must use K₂CO₃, ensure it is finely ground and that stirring is vigorous and consistent.

Part 4: Recommended Experimental Protocol

This section provides a robust, field-tested starting point for a Suzuki-Miyaura coupling reaction.

Objective: To couple 5-Carboxy-2,3-difluorophenylboronic acid with a generic aryl bromide (Ar-Br).

Materials:

• 5-Carboxy-2,3-difluorophenylboronic acid (1.0 eq)

• Aryl Bromide (1.2 eq)

• Palladium Catalyst: Pd(PPh₃)₄ (2-5 mol%) or Pd(dppf)Cl₂ (2-5 mol%)

• Base: K₃PO₄ (3.0 eq), finely ground

• Solvent: Anhydrous 1,4-Dioxane and Water (e.g., 4:1 or 5:1 v/v)

Step-by-Step Procedure:

• Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add the 5-Carboxy-2,3-difluorophenylboronic acid (1.0 eq), the aryl bromide (1.2 eq), and potassium phosphate (3.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon for 10-15 minutes. This is a critical step to minimize oxygen and moisture.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst.

• Solvent Addition: Add the anhydrous 1,4-dioxane followed by the degassed water via syringe. The solvent mixture should be thoroughly degassed beforehand by sparging with an inert gas for at least 30 minutes.

• Reaction Execution: Place the sealed reaction vessel in a preheated oil bath or heating mantle set to 80-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-12 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer with 1M HCl to pH ~2-3 to protonate the carboxylic acid product, then extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization as appropriate.

References

• Carrow, B. P., & Hartwig, J. F. (2025). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Lloyd-Jones, G. C., & Ball, L. T. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available from: [Link]

• Wikipedia. Protodeboronation. Available from: [Link]

• Denmark, S. E., & Smith, R. C. (2014). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses. Available from: [Link]

• Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society. Available from: [Link]

• ResearchGate. The proposed mechanism for protodeboronation of arylboronic acids. Available from: [Link]

• Dreher, S. D., et al. (2016). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Organic Letters. Available from: [Link]

• ResearchGate. Anhydrous, Homogeneous, Suzuki‐Miyaura Cross‐Coupling of Boronic Esters Using Potassium Trimethylsilanolate. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Hein, J. E., et al. (2025). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. Available from: [Link]

• ResearchGate. Effect of different bases on the Suzuki-Miyaura coupling. Available from: [Link]

• ChemOrgChem. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. Available from: [Link]

• University of Windsor. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Available from: [Link]

• ACS Publications. (2018). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Available from: [Link]

• McLaughlin, M. (2005). Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids. Organic Letters. Available from: [Link]

• ResearchGate. The proposed dual roles of K3PO4 (i and ii) in the coupling reactions... Available from: [Link]

• Graz University of Technology. (2023). Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Available from: [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available from: [Link]

Sources

• 1. 5-Carboxy-2,3-difluorophenylboronic acid | 2377605-76-8 [amp.chemicalbook.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids [organic-chemistry.org]
• 9. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 10. uwindsor.ca [uwindsor.ca]
• 11. research.ed.ac.uk [research.ed.ac.uk]
• 12. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 13. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Yoneda Labs [yonedalabs.com]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2,3-Difluoro- vs. 3,4-Difluorophenylboronic Acids in Cross-Coupling Reactions

For researchers, medicinal chemists, and professionals in drug development, the selection of building blocks is a critical decision that profoundly impacts the efficiency of synthetic routes and the properties of the final compounds. Among the vast array of available reagents, fluorinated phenylboronic acids are of particular importance due to the beneficial effects of fluorine incorporation on the metabolic stability, lipophilicity, and binding affinity of bioactive molecules. This guide provides an in-depth technical comparison of the reactivity of two commonly employed isomers: 2,3-difluorophenylboronic acid and 3,4-difluorophenylboronic acid. While direct, head-to-head comparative studies under identical conditions are not abundant in the literature, this guide synthesizes fundamental principles of organic chemistry with available experimental data to offer a comprehensive analysis of their relative performance in key cross-coupling reactions.

Understanding the Influence of Fluorine Substitution: Electronic and Steric Effects

The reactivity of an arylboronic acid in cross-coupling reactions is primarily dictated by a delicate interplay of electronic and steric factors. The position of the fluorine substituents on the phenyl ring significantly alters these properties, leading to distinct reactivity profiles for the 2,3-difluoro and 3,4-difluoro isomers.

Electronic Effects: Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I). This effect increases the Lewis acidity of the boronic acid, which can facilitate the formation of the catalytically active boronate species in the presence of a base—a crucial step in the catalytic cycles of many cross-coupling reactions.[1][2]

• 3,4-Difluorophenylboronic acid: The fluorine atoms at the meta and para positions exert a strong, cumulative electron-withdrawing effect on the boronic acid group. This heightened Lewis acidity can lead to a faster rate of transmetalation, which is often the rate-determining step in Suzuki-Miyaura couplings.[3]

• 2,3-Difluorophenylboronic acid: The ortho fluorine atom also contributes a strong inductive effect. However, its proximity to the boronic acid group can introduce additional complexities, including potential through-space electronic interactions and steric hindrance.

Steric Effects: The spatial arrangement of substituents around the boronic acid moiety can significantly impact its ability to approach and coordinate with the metal catalyst.[4]

• 2,3-Difluorophenylboronic acid: The presence of a fluorine atom in the ortho position introduces steric bulk near the reaction center. This can hinder the approach of the boronic acid to the palladium catalyst, potentially slowing down the transmetalation step.[5]

• 3,4-Difluorophenylboronic acid: With fluorine atoms positioned further from the boronic acid group, this isomer experiences less steric hindrance, which may allow for more facile interaction with the catalyst.

Stability and the Undesired Side Reaction: Protodeboronation

A critical factor influencing the utility of arylboronic acids, particularly electron-deficient ones, is their susceptibility to protodeboronation. This undesired side reaction involves the cleavage of the C–B bond and its replacement with a C–H bond, leading to the formation of the corresponding arene and a reduction in the yield of the desired cross-coupled product.[1][6] The rate of protodeboronation is highly dependent on the electronic nature of the aryl group and the reaction conditions, especially the basicity of the medium.[6]

Electron-withdrawing substituents, such as fluorine, generally increase the rate of protodeboronation.[3] This is a crucial consideration when designing cross-coupling reactions with difluorophenylboronic acids, as the conditions required to promote the desired coupling (e.g., the use of a base) can also accelerate this detrimental side reaction.

Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in modern organic synthesis.[7] The performance of 2,3-difluoro- and 3,4-difluorophenylboronic acid in this reaction is a direct consequence of the electronic and steric factors discussed above.

While a direct comparative study is elusive, a study on the coupling of various fluorinated boronic acids with 2,3,5,6-tetrafluoroiodobenzene provides some insight. Although not a direct comparison of the two isomers under identical conditions with a range of substrates, the data suggests that both are viable coupling partners, but their efficiency can be ligand-dependent.[3] Generally, for electron-deficient boronic acids like the difluoro isomers, the choice of a suitable ligand and base is critical to favor the desired cross-coupling over homocoupling and protodeboronation.[3]

Key Considerations for Suzuki-Miyaura Coupling:

• Catalyst and Ligand Selection: For electron-deficient boronic acids, bulky, electron-rich phosphine ligands are often preferred to promote efficient oxidative addition and reductive elimination.

• Base Selection: The choice of base is crucial. A base strong enough to promote boronate formation is necessary, but overly harsh basic conditions can exacerbate protodeboronation.

• Solvent Effects: The solvent system must be carefully chosen to ensure the solubility of all reaction components.

Below is a generalized experimental protocol for a Suzuki-Miyaura coupling reaction involving a difluorophenylboronic acid.

Experimental Protocol: General Suzuki-Miyaura Coupling

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Comparative Reactivity in Chan-Lam and Buchwald-Hartwig Aminations

The Chan-Lam and Buchwald-Hartwig reactions are powerful methods for the formation of C-N bonds, providing access to a wide range of arylamines.[5][8] The principles governing the reactivity of the difluorophenylboronic acid isomers in these reactions are similar to those in Suzuki-Miyaura coupling.

In Chan-Lam coupling, which is typically copper-catalyzed, the formation of a copper-aryl species is a key step.[8] The electronic nature of the boronic acid will influence the rate of this transmetalation. The more Lewis acidic 3,4-difluorophenylboronic acid might be expected to undergo this step more readily. However, the ortho-fluoro group in the 2,3-isomer could potentially coordinate with the copper center, influencing the reaction pathway.

The Buchwald-Hartwig amination, a palladium-catalyzed process, involves the reaction of an amine with an aryl halide. While the boronic acids are not direct partners in the standard reaction, they are used in variations of C-N bond-forming reactions. The same electronic and steric considerations would apply in such cases.

Experimental Protocol: General Chan-Lam Amination

Caption: Generalized workflow for a Chan-Lam amination reaction.

Summary of Reactivity Comparison

The following table summarizes the expected reactivity differences between 2,3-difluorophenylboronic acid and 3,4-difluorophenylboronic acid based on the principles discussed.

Feature	2,3-Difluorophenylboronic Acid	3,4-Difluorophenylboronic Acid	Rationale
Lewis Acidity	High	Very High	The cumulative inductive effect of two fluorine atoms is stronger in the 3,4-isomer, leading to greater electron withdrawal from the boronic acid group.
Steric Hindrance	Moderate	Low	The ortho-fluorine in the 2,3-isomer creates more steric bulk around the reaction center compared to the more distant fluorine atoms in the 3,4-isomer.[4]
Propensity for Protodeboronation	High	High	Both are electron-deficient and thus susceptible to protodeboronation, especially under basic conditions.[3][6]
Expected Reactivity in Suzuki-Miyaura	Potentially slower due to steric hindrance, but can be effective with optimized conditions.	Potentially faster due to higher Lewis acidity and lower steric hindrance.	A balance of electronic activation and steric accessibility governs the overall reaction rate.
Expected Reactivity in Chan-Lam/Buchwald-Hartwig	Reactivity may be influenced by potential coordination of the ortho-fluorine with the metal catalyst.	Generally expected to be more reactive due to favorable electronic properties.	The more electron-deficient nature of the 3,4-isomer likely facilitates transmetalation.

Conclusion

The 3,4-difluorophenylboronic acid is generally expected to be more reactive in standard cross-coupling reactions due to its higher Lewis acidity and lower steric hindrance. This makes it a good starting point for optimizations.

The 2,3-difluorophenylboronic acid , while potentially less reactive due to steric hindrance from the ortho-fluorine, can still be an effective coupling partner with careful selection of catalysts, ligands, and reaction conditions. Its unique substitution pattern may be essential for accessing specific target molecules.

Ultimately, the optimal choice of isomer and reaction conditions will depend on the specific substrates and the desired product. The insights provided in this guide, grounded in the fundamental principles of chemical reactivity, should serve as a valuable resource for researchers in designing and executing successful cross-coupling strategies with these important building blocks.

References

• BenchChem. (2025). Difluorophenylboronic Acid in Suzuki-Miyaura Coupling. BenchChem.

• Lázaro-Navas, S., Prashar, S., & Fajardo, M. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Molecules, 22(3), 379. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2017). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry, 82(24), 13156–13165. [Link]

• MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

• Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(37), 17066–17082. [Link]

• ResearchGate. (2021, December). Comparative yields for Suzuki‐Miyaura couplings of (A) 2‐chloro‐4,6‐dimethoxypyrimidine and benzo[b]furan‐2‐boronic acid and (B) 2‐chloro‐4,6‐dimethoxypyrimidine and 3‐furan boronic acid. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity. Organic Chemistry Portal. [Link]

• ChemRxiv. (2021). Steric vs Electronic Effects: A New Look into Stability of Diastereomers, Conformers and Constitutional Isomers. ChemRxiv. [Link]

• ChemRxiv. (2021). Steric vs Electronic Effects: A New Look into Stability of Diastereomers, Conformers and Constitutional Isomers. ChemRxiv. [Link]

• Royal Society of Chemistry. (2015). Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids. Royal Society of Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of labeled biaryls via Suzuki–Miyaura coupling reactions from [¹³C6]1 and [²H5]1. ResearchGate. [Link]

• BenchChem. (2025). A Comparative Guide to the Analysis of Reaction Intermediates in 3,4-Difluorophenylboronic Acid Suzuki-Miyaura Coupling. BenchChem.

• ACS Omega. (2025, July 3). Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation. ACS Publications. [Link]

• ResearchGate. (n.d.). Comparison of reactivity of different boron reagents (a) The predicted.... ResearchGate. [Link]

• ResearchGate. (n.d.). A general protodeboronation reaction. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. National Center for Biotechnology Information. [Link]

• Aggarwal, V. K., Nave, S., & Sonawane, R. P. (2010). Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of. Journal of the American Chemical Society, 132(48), 17096–17098. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Pediaa.Com. (2019, December 2). Difference Between Electronic and Steric Effects. Pediaa.Com. [Link]

• Molander, G. A., & Biolatto, B. (2008). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of organic chemistry, 73(19), 7481–7486. [Link]

• Royal Society of Chemistry. (2021). Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. Royal Society of Chemistry. [Link]

• University of British Columbia. (n.d.). A duet of boron and fluorine - from a novel Suzuki coupling motif to organotrifluoroborate synthesis and radiotracer design. UBC Library Open Collections. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Thieme. (2020, December 15). Advances in Carbon–Element Bond Construction under Chan–Lam Cross-Coupling Conditions. Thieme Connect. [Link]

• ResearchGate. (2025, November 15). (PDF) Recent advances in Chan-Lam Coupling Reaction. ResearchGate. [Link]

• ResearchGate. (2021, December 4). (PDF) Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ResearchGate. [Link]

• ChemRxiv. (2023). Overcoming Limitations in Chan-Lam Amination with Alkylboronic Esters via Aminyl Radical Substitution. ChemRxiv. [Link]

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

• Wiley Online Library. (2021, December 2). Prediction of the Chemical Context for Buchwald‐Hartwig Coupling Reactions. Wiley Online Library. [Link]

• PolyU Institutional Research Archive. (n.d.). Nickel- and Palladium- Catalyzed Cross-Coupling Reactions of Organostibines with Organoboronic Acids. PolyU Institutional Research Archive. [Link]

• National Center for Biotechnology Information. (2025, October 14). Overcoming limitations in Chan-Lam amination with alkylboronic esters via aminyl radical substitution. National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. (2011, August 8). Cross coupling reactions in organic synthesis themed issue. Royal Society of Chemistry. [Link]

• Semantic Scholar. (2019, February 19). Synthesis and Conformational Properties of 3,4-Difluoro-l-prolines. Semantic Scholar. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. differencebetween.com [differencebetween.com]
• 3. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. research.ed.ac.uk [research.ed.ac.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity [organic-chemistry.org]